molecular formula C11H9N3O B8413730 2-Methoxy-6-(pyrazol-1-yl)-benzonitrile CAS No. 134104-43-1

2-Methoxy-6-(pyrazol-1-yl)-benzonitrile

Cat. No.: B8413730
CAS No.: 134104-43-1
M. Wt: 199.21 g/mol
InChI Key: LMDYIHRFDRRZQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-6-(pyrazol-1-yl)-benzonitrile is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

134104-43-1

Molecular Formula

C11H9N3O

Molecular Weight

199.21 g/mol

IUPAC Name

2-methoxy-6-pyrazol-1-ylbenzonitrile

InChI

InChI=1S/C11H9N3O/c1-15-11-5-2-4-10(9(11)8-12)14-7-3-6-13-14/h2-7H,1H3

InChI Key

LMDYIHRFDRRZQA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1C#N)N2C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

At 50° C. and under a nitrogen blanket, a solution of 0.273 mol of sodium pyrazolide (prepared from equimolar amounts of pyrazole and sodium hydride) in 140 ml of N,N-dimethylethyleneurea is dripped into a solution of 41,2 g (0.273 mol) of 2-methoxy-6-fluorobenzonitrile (preparation: J. Heterocycl. Chem., 25, 1173, 1988) in 50 mi of N, N-dimethylethyleneurea, and the mixture is stirred for 2 hours at 60° C. The batch is cooled and stirred into 4 liters of ice water, and the crystals which precipitate are suction filtered and dried; there is obtained 37.1 g of the product of m.p. 93°-94° C.
Quantity
0.273 mol
Type
reactant
Reaction Step One
Quantity
0.273 mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
4 L
Type
reactant
Reaction Step Three
Quantity
140 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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